2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide

• IUPAC Name: 2-(3,4-dihydro-2H-quinolin-1-yl)-N-phenylacetamide
• InChI: InChI=1S/C17H18N2O/c20-17(18-15-9-2-1-3-10-15)13-19-12-6-8-14-7-4-5-11-16(14)19/h1-5,7,9-11H,6,8,12-13H2,(H,18,20)
• InChI Key: PZRMQDCQZAFAKP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol

Description

2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide, also known as DHQA, is a chemical compound that has been researched extensively for its potential use in scientific research applications. DHQA is a synthetic compound that can be synthesized using various methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of 2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide is not fully understood, but it is believed to involve the inhibition of protein aggregation and the induction of autophagy. 2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide has been shown to bind to amyloid beta peptides, which are involved in the development of Alzheimer's disease, and to prevent their aggregation. 2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide has also been shown to induce autophagy, a process by which cells remove damaged or dysfunctional proteins and organelles. Further research is needed to fully understand the mechanism of action of 2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide.
Biochemical and Physiological Effects:
2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide has been shown to have various biochemical and physiological effects, including the inhibition of protein aggregation, the induction of autophagy, and the modulation of ion channels. 2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide has also been shown to have anti-inflammatory and antioxidant properties. Further research is needed to fully understand the biochemical and physiological effects of 2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide.

Advantages and Limitations for Lab Experiments

2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. 2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide is also relatively inexpensive compared to other compounds used in scientific research. However, 2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research on 2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide, including the development of new drugs for the treatment of Alzheimer's disease and Parkinson's disease, the study of the mechanism of action of 2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide, and the exploration of its potential applications in other areas of scientific research. 2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide has shown promising results in these areas, and further research is needed to fully understand its potential.

Synthesis Methods

2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide can be synthesized using various methods, including the Pictet-Spengler reaction, the Skraup reaction, and the Bischler-Napieralski reaction. The Pictet-Spengler reaction involves the condensation of an amine and an aldehyde or ketone in the presence of an acid catalyst. The Skraup reaction involves the condensation of an aniline and a ketone or aldehyde in the presence of a strong acid catalyst. The Bischler-Napieralski reaction involves the condensation of an amine and a ketone or aldehyde in the presence of a Lewis acid catalyst. Each of these methods has its advantages and disadvantages, and the choice of method depends on the specific application.

Scientific Research Applications

2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide has been used in scientific research for various applications, including as a fluorescent probe for imaging lysosomes, as a potential anti-cancer agent, and as a tool for studying protein aggregation. 2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide has also been used in the development of new drugs for the treatment of Alzheimer's disease and Parkinson's disease. 2-(3,4-dihydro-1(2H)-quinolinyl)-N-phenylacetamide has shown promising results in these applications, and further research is needed to fully understand its potential.